Cas no 2229376-48-9 (5-(piperidin-4-yl)methylthiophene-2-carbonitrile)

• Product Name: 5-(piperidin-4-yl)methylthiophene-2-carbonitrile
• CAS No: 2229376-48-9
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 5815125
• PubChem ID: 165978422
• Update Time: 2025-05-22

5-(piperidin-4-yl)methylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(piperidin-4-yl)methylthiophene-2-carbonitrile
• 2229376-48-9
• 5-[(piperidin-4-yl)methyl]thiophene-2-carbonitrile
• EN300-1744648

• Inchi： 1S/C11H14N2S/c12-8-11-2-1-10(14-11)7-9-3-5-13-6-4-9/h1-2,9,13H,3-7H2
• InChI Key： IWOYZPRWNONVTB-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1CC1CCNCC1

Computed Properties

• Exact Mass: 206.08776963g/mol
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-(piperidin-4-yl)methylthiophene-2-carbonitrile

Comprehensive Overview of 5-(piperidin-4-yl)methylthiophene-2-carbonitrile (CAS No. 2229376-48-9)

5-(piperidin-4-yl)methylthiophene-2-carbonitrile (CAS No. 2229376-48-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a piperidine ring and a thiophene-carbonitrile moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers and industry professionals frequently search for "5-(piperidin-4-yl)methylthiophene-2-carbonitrile synthesis" or "CAS 2229376-48-9 applications," reflecting its growing relevance in modern chemistry.

The compound's molecular formula is C₁₁H₁₄N₂S, with a molecular weight of 206.31 g/mol. Its structural features include a piperidin-4-ylmethyl group attached to the 5-position of a 2-cyanothiophene ring. This hybrid architecture enables diverse reactivity patterns, which are exploited in medicinal chemistry for designing kinase inhibitors and other bioactive molecules. Recent publications highlight its role in addressing "drug-resistant infections" and "neurodegenerative disease targets," aligning with current healthcare challenges.

From a synthetic perspective, 5-(piperidin-4-yl)methylthiophene-2-carbonitrile is typically prepared through multi-step organic transformations involving thiophene derivatization and piperidine coupling reactions. Process chemists often optimize conditions for "high-yield synthesis of 2229376-48-9" to meet industrial demand. The compound's purity (>98% by HPLC) and stability under ambient conditions make it suitable for long-term storage and transportation.

In pharmaceutical applications, this scaffold demonstrates remarkable potential as a privileged structure in drug design. Its ability to modulate protein-protein interactions has been investigated for "cancer immunotherapy" and "metabolic disorder" treatments. The nitrile group serves as a hydrogen bond acceptor, while the piperidine nitrogen can be functionalized to enhance bioavailability—key considerations in modern "small molecule drug development."

The agrochemical sector utilizes 5-(piperidin-4-yl)methylthiophene-2-carbonitrile derivatives as precursors for novel pesticides with improved environmental profiles. Its structural motifs contribute to "biodegradable crop protection" solutions, addressing sustainability concerns in agriculture. Regulatory agencies increasingly favor such eco-friendly alternatives, driving research into "green chemistry approaches for 2229376-48-9 derivatives."

Market analysis indicates steady growth in demand for CAS 2229376-48-9, particularly from contract research organizations (CROs) and academic laboratories. Suppliers emphasize "GMP-grade 5-(piperidin-4-yl)methylthiophene-2-carbonitrile" for preclinical studies, with pricing influenced by scale and purity specifications. The compound's patent landscape shows activity in "heterocyclic compound innovations," suggesting ongoing commercial interest.

From a safety perspective, standard laboratory precautions (gloves, goggles, ventilation) are recommended when handling this material. While not classified as hazardous under GHS criteria, proper "chemical storage protocols for nitrile compounds" should be followed. Material Safety Data Sheets (MSDS) provide detailed guidance on "2229376-48-9 handling procedures" for industrial users.

Emerging research explores the compound's utility in "materials science" applications, particularly in conductive polymers and organic electronics. The thiophene component's electron-rich character combined with the piperidine's conformational flexibility creates opportunities for "organic semiconductor development." This interdisciplinary potential makes 5-(piperidin-4-yl)methylthiophene-2-carbonitrile a compound of interest beyond traditional chemistry sectors.

Analytical characterization typically employs techniques like NMR spectroscopy (1H, 13C), mass spectrometry, and HPLC purity analysis. Researchers publishing data on "structural confirmation of 2229376-48-9" often reference these methods in peer-reviewed journals. The compound's distinctive spectral signatures facilitate quality control during production.

Looking forward, 5-(piperidin-4-yl)methylthiophene-2-carbonitrile is poised to maintain its significance in chemical research. Its adaptability to "combinatorial chemistry" workflows and compatibility with "high-throughput screening" platforms ensure continued relevance. As synthetic methodologies advance, particularly in "catalytic C-H functionalization," new derivatives of this scaffold will likely emerge with enhanced biological or material properties.